4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine

• IUPAC Name: [2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C18H16N4O2/c23-18(14-8-10-19-11-9-14)22-12-4-7-15(22)17-20-16(21-24-17)13-5-2-1-3-6-13/h1-3,5-6,8-11,15H,4,7,12H2
• InChI Key: HALFFNUVHRESKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC=NC=C2)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine, also known as PPOP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a number of interesting properties that make it a promising candidate for use in a variety of different fields. In

Mechanism of Action

The mechanism of action of 4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine is not fully understood, but it is believed to involve the modulation of protein-protein interactions. This compound has been shown to bind to a number of different proteins, including enzymes and receptors, and to alter their activity. This modulation of protein-protein interactions may be responsible for the observed biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of interesting biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This compound has also been shown to modulate the activity of various neurotransmitter receptors, including nicotinic acetylcholine receptors and GABA receptors. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine is its versatility. This compound can be used in a variety of different experimental settings, including in vitro and in vivo studies. This compound is also relatively easy to synthesize and purify, which makes it a convenient tool for researchers. However, there are also some limitations to the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which makes it difficult to interpret some of the observed effects. Additionally, this compound has not been extensively studied in humans, which limits its potential applications in clinical settings.

Future Directions

There are a number of different future directions for research on 4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine. One area of interest is the development of this compound-based drugs for the treatment of various diseases. Another area of interest is the investigation of the mechanism of action of this compound and the identification of its molecular targets. Additionally, this compound could be used as a tool for investigating the function of various proteins and enzymes, which could lead to the development of new drugs and therapies. Finally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine involves a multi-step process that begins with the reaction of 2-bromopyridine with 3-phenyl-1,2,4-oxadiazole in the presence of a base. This reaction produces 2-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridine, which is then reacted with pyrrolidine and phosgene to produce this compound. The final product is purified using column chromatography and recrystallization.

Scientific Research Applications

4-{[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)pyrrolidin-1-yl]carbonyl}pyridine has been studied for its potential applications in a variety of different fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, this compound has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, this compound has been used to study the activity of enzymes and to investigate the mechanisms of various biochemical processes. In neuroscience, this compound has been shown to have potential as a tool for studying the function of neurotransmitter receptors and for developing new drugs for the treatment of neurological disorders.